5-[4-methoxy-3-(1-naphthylmethoxy)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: 5-[[4-methoxy-3-(naphthalen-1-ylmethoxy)phenyl]methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C23H18N2O5/c1-29-19-10-9-14(11-18-21(26)24-23(28)25-22(18)27)12-20(19)30-13-16-7-4-6-15-5-2-3-8-17(15)16/h2-12H,13H2,1H3,(H2,24,25,26,27,28)
• InChI Key: YJGNEXMSJQHPFB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=C2C(=O)NC(=O)NC2=O)OCC3=CC=CC4=CC=CC=C43
• Molecular Formula: C23H18N2O5
• Molecular Weight: 402.4 g/mol

Description

5-[4-methoxy-3-(1-naphthylmethoxy)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione, also known as MNMBP, is a chemical compound that has been extensively studied for its potential use in scientific research. MNMBP is a pyrimidine derivative that has been shown to have various biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

5-[4-methoxy-3-(1-naphthylmethoxy)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to bind to microtubules and actin filaments through a non-covalent interaction, leading to a change in their conformation and function. This binding has been shown to affect cellular processes such as cell division and migration.
Biochemical and Physiological Effects
5-[4-methoxy-3-(1-naphthylmethoxy)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione has been shown to have various biochemical and physiological effects, including inhibition of cancer cell proliferation, induction of apoptosis, and modulation of neuronal activity. 5-[4-methoxy-3-(1-naphthylmethoxy)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione has also been shown to have antioxidant and anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

5-[4-methoxy-3-(1-naphthylmethoxy)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione has several advantages for lab experiments, including its easy synthesis, high stability, and low toxicity. However, 5-[4-methoxy-3-(1-naphthylmethoxy)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione also has limitations, including its low solubility in water and its potential interference with other fluorescent probes.

Future Directions

There are several future directions for research on 5-[4-methoxy-3-(1-naphthylmethoxy)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione, including its use as a therapeutic agent for cancer and neurodegenerative diseases, its potential as a tool for studying cellular processes, and its optimization for imaging applications. Further research is also needed to better understand the mechanism of action of 5-[4-methoxy-3-(1-naphthylmethoxy)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione and its potential side effects.

Synthesis Methods

5-[4-methoxy-3-(1-naphthylmethoxy)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione can be synthesized through a simple one-pot reaction involving the condensation of 4-methoxy-3-(1-naphthylmethoxy)benzaldehyde and barbituric acid in the presence of a base catalyst. The resulting compound can be purified through recrystallization or column chromatography.

Scientific Research Applications

5-[4-methoxy-3-(1-naphthylmethoxy)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione has been studied for its potential use as a fluorescent probe for imaging cellular structures and functions. It has been shown to selectively bind to microtubules and actin filaments, allowing for visualization of these structures in live cells. 5-[4-methoxy-3-(1-naphthylmethoxy)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione has also been studied for its potential use as a therapeutic agent for cancer and neurodegenerative diseases.